Cas no 2680689-34-1 (tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate)

• Product Name: tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate
• CAS No: 2680689-34-1
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• CID: 5620492
• PubChem ID: 165937048
• Update Time: 2025-06-10

tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(4-bromophenyl)-2-ethylcyclopropyl]carbamate
• EN300-28297037
• 2680689-34-1
• tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate

• Inchi： 1S/C16H22BrNO2/c1-5-16(11-6-8-12(17)9-7-11)10-13(16)18-14(19)20-15(2,3)4/h6-9,13H,5,10H2,1-4H3,(H,18,19)
• InChI Key： ZHYUAMKGZFWARZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC)CC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.08339g/mol
• Monoisotopic Mass: 339.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate (CAS No. 2680689-34-1)

The compound tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate (CAS No. 2680689-34-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylcarbamate core and a 4-bromophenyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating biological pathways, particularly in drug discovery and material science applications.

One of the key features of tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate is its versatility in chemical transformations. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Additionally, the tert-butyl carbamate (Boc) group serves as a protective moiety for amines, enhancing the compound's utility in multi-step synthetic routes.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their prevalence in FDA-approved drugs and natural products. The rigid three-membered ring in tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate contributes to enhanced metabolic stability and binding affinity, making it a hotspot for researchers exploring novel therapeutics. This aligns with the growing trend of fragment-based drug design (FBDD), where small, rigid fragments like cyclopropanes are used to build potent inhibitors.

From an industrial perspective, the scalability of synthesizing CAS No. 2680689-34-1 is a critical consideration. Optimizing routes to produce this compound efficiently while minimizing waste is a topic of interest for sustainable chemistry initiatives. Green chemistry principles, such as catalytic methods and solvent selection, are often discussed in forums and publications related to advanced intermediates like this one.

Another area of exploration is the computational modeling of tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses are frequently cited in literature, highlighting its potential interactions with biological targets. These insights are invaluable for researchers leveraging AI-driven drug discovery platforms, which rely on high-quality data for predictive modeling.

For those sourcing this compound, questions often arise about its stability, storage conditions, and compatibility with common reagents. Proper handling under inert atmospheres and protection from moisture are recommended to preserve the integrity of the Boc group and the bromophenyl functionality. These practical considerations are frequently searched in databases and supplier FAQs.

In summary, tert-butyl N-2-(4-bromophenyl)-2-ethylcyclopropylcarbamate (CAS No. 2680689-34-1) represents a compelling case study in modern synthetic chemistry. Its applications span drug development, materials science, and computational research, reflecting broader trends in precision synthesis and molecular innovation. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.